Cas no 821008-04-2 (Urea, N-[1-(3,3-diphenylpropyl)-4-piperidinyl]-N'-phenyl-N-2-propenyl-)

Urea, N-[1-(3,3-diphenylpropyl)-4-piperidinyl]-N'-phenyl-N-2-propenyl- structure
821008-04-2 structure
Product Name:Urea, N-[1-(3,3-diphenylpropyl)-4-piperidinyl]-N'-phenyl-N-2-propenyl-
CAS No:821008-04-2
MF:C30H35N3O
MW:453.618407487869
CID:698112
PubChem ID:44392131
Update Time:2025-04-19

Urea, N-[1-(3,3-diphenylpropyl)-4-piperidinyl]-N'-phenyl-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • Urea, N-[1-(3,3-diphenylpropyl)-4-piperidinyl]-N'-phenyl-N-2-propenyl-
    • 1-[1-(3,3-diphenylpropyl)piperidin-4-yl]-3-phenyl-1-prop-2-enylurea
    • 1-Allyl-1-[1-(3,3-diphenyl-propyl)-piperidin-4-yl]-3-phenyl-urea
    • N-[1-(3,3-Diphenylpropyl)piperidin-4-yl]-N'-phenyl-N-prop-2-en-1-ylurea
    • DTXSID60658682
    • BDBM50156990
    • 821008-04-2
    • CHEMBL183492
    • Inchi: 1S/C30H35N3O/c1-2-21-33(30(34)31-27-16-10-5-11-17-27)28-18-22-32(23-19-28)24-20-29(25-12-6-3-7-13-25)26-14-8-4-9-15-26/h2-17,28-29H,1,18-24H2,(H,31,34)
    • InChI Key: GQOOTJLFAHNWHQ-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC=CC=1)N(CC=C)C1CCN(CCC(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 453.278
  • Monoisotopic Mass: 453.278
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 578
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.6A^2
  • XLogP3: 6.1

Experimental Properties

  • PSA: 39.07000
  • LogP: 6.34460
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